Cas no 2408937-34-6 (rac-(3R,4R)-4-(5-methyl-4H-1,2,4-triazol-3-yl)oxolan-3-amine)

• Product Name: rac-(3R,4R)-4-(5-methyl-4H-1,2,4-triazol-3-yl)oxolan-3-amine
• CAS No: 2408937-34-6
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• CID: 5854556
• PubChem ID: 165855931
• Update Time: 2025-11-01

rac-(3R,4R)-4-(5-methyl-4H-1,2,4-triazol-3-yl)oxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-7355996
• 2408937-34-6
• rac-(3R,4R)-4-(5-methyl-4H-1,2,4-triazol-3-yl)oxolan-3-amine

• Inchi： 1S/C7H12N4O/c1-4-9-7(11-10-4)5-2-12-3-6(5)8/h5-6H,2-3,8H2,1H3,(H,9,10,11)/t5-,6+/m1/s1
• InChI Key： PDPYBAOHFJXVIN-RITPCOANSA-N
• SMILES： O1C[C@@H]([C@H](C2=NNC(C)=N2)C1)N

Computed Properties

• Exact Mass: 168.10111102g/mol
• Monoisotopic Mass: 168.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 76.8Ų

Additional information on rac-(3R,4R)-4-(5-methyl-4H-1,2,4-triazol-3-yl)oxolan-3-amine

Professional Introduction to rac-(3R,4R)-4-(5-methyl-4H-1,2,4-triazol-3-yl)oxolan-3-amine (CAS No. 2408937-34-6)

Rac-(3R,4R)-4-(5-methyl-4H-1,2,4-triazol-3-yl)oxolan-3-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2408937-34-6, represents a fascinating example of structural complexity and functional diversity. Its molecular structure incorporates several key functional groups that make it a promising candidate for various biochemical applications.

The compound’s name highlights its stereochemical configuration, specifically the rac-form indicating a mixture of (3R,4R) enantiomers. This stereochemical purity is crucial in pharmaceutical applications, where the biological activity of a drug can be highly sensitive to its spatial arrangement. The presence of an oxolane ring and a 5-methyl-4H-1,2,4-triazole moiety introduces unique electronic and steric properties that can influence its interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of such complex molecules more efficiently. The oxolane ring, a five-membered heterocycle with an oxygen atom, is known for its stability and ability to form hydrogen bonds, making it an attractive scaffold in drug design. In contrast, the 5-methyl-4H-1,2,4-triazole ring contributes additional electronic richness and potential for binding to specific biological receptors.

One of the most compelling aspects of rac-(3R,4R)-4-(5-methyl-4H-1,2,4-triazol-3-yl)oxolan-3-amine is its potential as a building block for more complex pharmacophores. Researchers have been exploring its utility in the development of novel therapeutic agents targeting various diseases. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory responses and metabolic disorders.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired stereochemistry. These techniques not only enhance the efficiency of synthesis but also improve the overall quality of the final product.

In vitro studies have begun to uncover the biological properties of rac-(3R,4R)-4-(5-methyl-4H-1,2,4-triazol-3-yl)oxolan-3-amine. Initial experiments indicate that this compound exhibits moderate affinity for certain protein targets, suggesting its potential as an inhibitor or modulator. The triazole ring is particularly noteworthy for its ability to interact with nitrogen-containing biomolecules through hydrogen bonding and other non-covalent interactions.

The oxolane ring’s role in stabilizing the molecule’s three-dimensional structure is also under investigation. This structural feature can be exploited to enhance binding affinity and selectivity when designing drug candidates. By fine-tuning the substituents on both the oxolane and triazole moieties, researchers can modulate the compound’s pharmacokinetic properties and improve its overall therapeutic profile.

Future research directions may include exploring racemic mixtures versus enantiomerically pure forms of this compound. While racemic mixtures are often more readily synthesized, enantiomerically pure derivatives could offer improved efficacy and reduced side effects in clinical settings. Techniques such as chiral resolution and asymmetric synthesis will be crucial in these endeavors.

The growing interest in heterocyclic compounds like rac-(3R,4R)-4-(5-methyl-4H-1,2,4-triazol-3-yl)oxolan-3-amine reflects broader trends in medicinal chemistry towards designing molecules with enhanced biological activity and reduced toxicity. The integration of computational tools with experimental techniques has accelerated the discovery process significantly over recent years.

In conclusion, rac-(3R,4R)-4-(5-methyl-4H-1,2,4-triazol-3-ylo)xolanan-3-amine (CAS No. 2408937-34-6) stands out as a promising candidate for further exploration in pharmaceutical research. Its unique structural features combined with recent advancements in synthetic methodologies make it an exciting molecule to watch as new applications emerge from ongoing studies.